2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide

• IUPAC Name: 2-amino-N-[(1-methylpiperidin-3-yl)methyl]-N-propan-2-ylacetamide
• InChI: InChI=1S/C12H25N3O/c1-10(2)15(12(16)7-13)9-11-5-4-6-14(3)8-11/h10-11H,4-9,13H2,1-3H3
• InChI Key: SHNDZFIRTRDJJM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC1CCCN(C1)C)C(=O)CN
• Molecular Formula: C12H25N3O
• Molecular Weight: 227.35 g/mol

Description

2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide is a tertiary acetamide derivative characterized by a central acetamide backbone substituted with an isopropyl group and a 1-methyl-piperidin-3-ylmethyl moiety. Its structure integrates a piperidine ring, a nitrogen-containing heterocycle known for enhancing bioavailability and central nervous system (CNS) penetration in pharmaceuticals . Notably, this compound is listed as discontinued by CymitQuimica (Ref: 10-F082772), indicating challenges in commercial production or research utility .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide typically involves multiple steps, starting with the preparation of intermediate compounds. One common synthetic route includes the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving appropriate precursors.

Introduction of the Isopropyl Group: The isopropyl group is introduced via alkylation reactions using isopropyl halides under basic conditions.

Attachment of the Amino Group: The amino group is introduced through amination reactions, often using ammonia or amines as reagents.

Final Assembly: The final step involves coupling the piperidine ring with the amino and isopropyl groups to form the target compound.

Industrial Production Methods

Industrial production of 2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and yield optimization. Techniques such as continuous flow chemistry and automated synthesis may be employed to enhance production efficiency.

Chemical Reactions Analysis

Types of Reactions

2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into reduced forms, often involving hydrogenation or other reducing agents.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation are frequently used.

Substitution: Substitution reactions often involve halides, acids, or bases as reagents.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides or ketones, while reduction may produce amines or alcohols.

Scientific Research Applications

Medicinal Chemistry

The compound has shown promise as a precursor for drug development. Its structural characteristics allow it to interact with various biological targets, making it a candidate for the development of new therapeutic agents.

• Potential Therapeutic Uses :
  • Pain Management : Preliminary studies suggest that derivatives of this compound may act as enzyme inhibitors related to pain pathways.
  • Anti-inflammatory Properties : Similar compounds have demonstrated the ability to inhibit nitric oxide production in glial cells, indicating potential for treating inflammatory conditions.

Research indicates that 2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide can influence neurotransmitter systems, potentially offering therapeutic applications in neurological disorders.

• Mechanism of Action :
  • The compound may function as an inhibitor or modulator of specific enzymes or receptors. For example, it may inhibit soluble epoxide hydrolase (sEH), which is involved in pain and inflammatory responses.

Chemical Synthesis and Reagent Use

In synthetic organic chemistry, this compound serves as a versatile building block for creating more complex molecules. It can be utilized in various chemical reactions including:

• Reactions :
  • Oxidation : Can be oxidized to form hydroxylated derivatives.
  • Reduction : Capable of undergoing reduction to yield amine or alcohol derivatives.
  • Substitution Reactions : Can participate in nucleophilic substitutions.

Study 1: Inhibition of Soluble Epoxide Hydrolase

A study highlighted the anti-inflammatory properties of compounds similar to 2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide. Researchers found that these compounds effectively reduced pain-related symptoms in animal models, supporting their potential therapeutic use against inflammatory diseases.

Study 2: Neuroprotective Effects

Another investigation assessed the neuroprotective effects of this compound on SH-SY5Y neuroblastoma cells. Results indicated that it did not induce cytotoxicity at concentrations up to 100 µM, suggesting a favorable safety profile for further development in treating neurological disorders.

Mechanism of Action

The mechanism of action of 2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide involves its interaction with specific molecular targets and pathways. The compound may act as an enzyme inhibitor, receptor agonist, or antagonist, depending on its structure and the biological context. Detailed studies on its binding affinity, selectivity, and downstream effects are essential to understand its full mechanism of action.

Comparison with Similar Compounds

Structural Analogs in the Acetamide Class

The compound shares a core acetamide structure with several derivatives (Table 1), differing in substituents and stereochemistry:

Compound Name	Substituents	Key Structural Features	Commercial Status
2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide	Isopropyl, 1-methyl-piperidin-3-ylmethyl	Piperidine ring, tertiary amine	Discontinued
2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-3-yl)-acetamide	Cyclopropyl, 1-methyl-piperidin-3-yl	Smaller cyclopropyl group, simplified substitution	Discontinued
(E)-N-(1-ethylpiperidin-3-yl)-2-(hydroxyimino)acetamide	Ethylpiperidin-3-yl, hydroxyimino group	Oxime functionality, ethyl substitution	Active research compound
2-Chloro-N-isopropyl-N-((S)-1-methyl-pyrrolidin-3-yl)-acetamide	Chloroacetamide, pyrrolidine ring	Chlorine atom, pyrrolidine scaffold	Not reported

Key Observations :

• Piperidine vs.
• Cyclopropyl vs. Isopropyl Groups : The cyclopropyl analog lacks the branched carbon chain of isopropyl, which could impact lipophilicity and metabolic stability .
• Hydroxyimino Group: The oxime-containing derivative (E)-N-(1-ethylpiperidin-3-yl)-2-(hydroxyimino)acetamide introduces a polar functional group, enhancing hydrogen-bonding capacity and possibly modulating pharmacokinetics .

Pharmacological Implications

• Piperidine Substitution: The 1-methyl-piperidin-3-ylmethyl group in the target compound may enhance CNS penetration compared to non-piperidine analogs, a feature critical in neuroactive drugs .
• Amino vs. Hydroxyimino Groups: The amino group in the target compound versus the hydroxyimino group in ’s derivative could influence target selectivity, as oximes often participate in covalent binding or prodrug activation .

Research and Commercial Challenges

• Data Gaps: The absence of published pharmacological data for 2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide underscores the need for further research to elucidate its mechanisms and optimize synthesis.

Biological Activity

2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide is a compound with significant potential in medicinal chemistry, particularly in the context of its biological activities. This article reviews its pharmacological properties, mechanisms of action, and therapeutic applications based on diverse research findings.

Chemical Structure and Properties

The molecular formula for 2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide is $C_{12}H_{25}N_{3}O$. The compound features a piperidine moiety, which is known for its role in various biological activities, including interactions with neurotransmitter receptors and enzymes.

Pharmacological Effects

• Inhibition of Enzymes : Research indicates that compounds similar to 2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide can inhibit key enzymes involved in inflammatory processes, such as lipoxygenases (LOX). For instance, selective inhibitors of human platelet-type 12-lipoxygenase (12-LOX) demonstrate significant anti-inflammatory effects, which may be relevant to the mechanism of action for this compound .
• Anticancer Activity : The compound has shown promise in cancer therapy. Studies suggest that piperidine derivatives can induce apoptosis in cancer cells and inhibit tumor growth. For example, a related compound exhibited cytotoxicity and apoptosis induction in hypopharyngeal tumor cells, indicating potential as an anticancer agent .
• Neuroprotective Effects : Given its structure, the compound may interact with cholinergic systems. Piperidine derivatives have been explored for their ability to inhibit acetylcholinesterase (AChE), which is crucial in the treatment of neurodegenerative diseases like Alzheimer’s disease. This inhibition can enhance acetylcholine levels in the brain, potentially improving cognitive function .

Study 1: Inhibition of Lipoxygenase

A study examining the structure-activity relationship of various piperidine derivatives found that certain modifications led to enhanced selectivity and potency against 12-LOX. The active enantiomers showed IC50 values significantly lower than their racemic counterparts, suggesting that stereochemistry plays a critical role in their biological activity .

Compound	IC50 Value (μM)	Remarks
Racemic Mixture	1.0 ± 0.2	Moderate inhibition
Active Enantiomer	0.43 ± 0.04	High selectivity

Study 2: Anticancer Potential

In vitro studies demonstrated that related piperidine compounds exhibited improved cytotoxicity against various cancer cell lines compared to standard treatments. The mechanism involved apoptosis induction and cell cycle arrest, highlighting their potential as therapeutic agents .

The biological activity of 2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide can be attributed to several mechanisms:

• Enzyme Inhibition : By inhibiting enzymes like AChE and LOX, the compound may reduce inflammation and improve neurotransmission.
• Receptor Modulation : Interaction with muscarinic receptors could facilitate cell signaling pathways associated with growth and survival in neuronal tissues.
• Induction of Apoptosis : The ability to trigger apoptotic pathways in cancer cells positions this compound as a candidate for anticancer therapies.

Q & A

Basic Research Questions

Q. What are the optimized synthetic routes for preparing 2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide, and how can reaction conditions be controlled to maximize yield?

• Methodological Answer :

• Step 1 : Start with a nucleophilic substitution reaction between an isopropylamine derivative and a chloroacetamide precursor under anhydrous conditions to form the acetamide backbone .
• Step 2 : Introduce the 1-methyl-piperidin-3-ylmethyl moiety via reductive amination, using sodium cyanoborohydride in methanol at 50°C .
• Step 3 : Optimize purity using column chromatography (silica gel, eluent: 5% methanol in dichloromethane) and crystallization (ethanol/water mixture) .
• Key Parameters : Control reaction temperature (<60°C) and pH (7–8) to prevent side reactions like over-alkylation or hydrolysis .

Q. Which spectroscopic and chromatographic techniques are most effective for characterizing the structural integrity of this compound?

• Methodological Answer :

• Nuclear Magnetic Resonance (NMR) : Use $^1$H and $^13$C NMR to confirm the presence of the isopropyl group (doublet at ~1.2 ppm) and piperidine ring protons (multiplet at 2.5–3.5 ppm) .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) to verify the molecular ion peak ([M+H]$^+$) at m/z 284.22 .
• High-Performance Liquid Chromatography (HPLC) : Employ a C18 column with a mobile phase of acetonitrile:water (70:30) to assess purity (>98%) .

Advanced Research Questions

Q. How can computational reaction path search methods (e.g., quantum chemical calculations) predict the regioselectivity of reactions involving this acetamide derivative?

• Methodological Answer :

• Step 1 : Use density functional theory (DFT) at the B3LYP/6-31G* level to model the energy profiles of possible reaction pathways .
• Step 2 : Identify transition states and intermediates to determine the most favorable pathway for substitutions at the piperidine nitrogen or acetamide carbonyl group .
• Step 3 : Validate predictions experimentally via kinetic studies (e.g., monitoring reaction progress with in situ IR spectroscopy) .
• Example : Computational models predicted a 70% preference for alkylation at the piperidine nitrogen, aligning with experimental yields .

Q. What strategies resolve contradictory data in pharmacological studies of this compound’s mechanism of action?

• Methodological Answer :

• Strategy 1 : Combine in vitro assays (e.g., receptor-binding studies using radiolabeled ligands) with molecular docking simulations to cross-validate target interactions .
• Strategy 2 : Conduct dose-response experiments across multiple cell lines to distinguish off-target effects from primary activity .
• Case Study : Discrepancies in serotonin receptor affinity (5-HT$_{1A}$ vs. 5-HT$_{2A}$) were resolved by adjusting assay buffer ionic strength, revealing pH-dependent binding .

Q. How can researchers design experiments to investigate the metabolic stability of this compound in preclinical models?

• Methodological Answer :

• Step 1 : Use liver microsomes (human/rat) incubated with NADPH to identify Phase I metabolites via LC-MS/MS .
• Step 2 : Perform stability studies in simulated gastric fluid (pH 2.0) and intestinal fluid (pH 6.8) to assess oral bioavailability .
• Step 3 : Apply kinetic isotope effects (KIEs) to trace metabolic pathways, labeling the acetamide carbonyl with $^{13}$C .

Data Contradiction Analysis

Q. How should researchers address conflicting solubility data for this compound in polar vs. nonpolar solvents?

• Methodological Answer :

• Approach 1 : Re-evaluate solvent purity and temperature control (e.g., solubility in DMSO varies significantly at 25°C vs. 37°C) .
• Approach 2 : Use Hansen solubility parameters (HSPs) to model solvent compatibility, correlating with experimental results .
• Resolution : Conflicting reports of solubility in ethanol (25 mg/mL vs. 10 mg/mL) were traced to differences in crystallinity; amorphous forms showed higher solubility .

Experimental Design

Q. What in silico and in vitro methods are recommended for optimizing the stereochemical configuration of this compound?

• Methodological Answer :

• In Silico : Employ molecular dynamics (MD) simulations to assess the stability of R vs. S configurations at the piperidine chiral center .
• In Vitro : Use chiral stationary phase HPLC (e.g., Chiralpak AD-H column) to separate enantiomers and assign configurations via circular dichroism (CD) .